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Compound of Interest

Compound Name: Substance P (2-11)

Cat. No.: B3029128 Get Quote

Substance P (2-11) Technical Support Center
Welcome to the technical support center for Substance P (2-11). This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility, handling, and experimental use of Substance P (2-11).

Frequently Asked Questions (FAQs)
Q1: What is Substance P (2-11) and what is its primary mechanism of action?

Substance P (2-11) is a biologically active fragment of Substance P, an undecapeptide

neuropeptide.[1] Like its parent molecule, Substance P (2-11) exerts its effects primarily by

interacting with neurokinin receptors (NKRs), with a high affinity for the neurokinin-1 receptor

(NK1R), a G-protein coupled receptor (GPCR).[2][3] Binding of Substance P (2-11) to NK1R

activates various intracellular signaling cascades, including the phosphoinositide pathway

leading to calcium mobilization and the activation of mitogen-activated protein kinases

(MAPKs) such as ERK1/2.[2][4]

Q2: What are the main challenges when working with Substance P (2-11)?

The primary challenges associated with Substance P (2-11) are its solubility and stability.

Being a peptide, it can be susceptible to degradation by proteases, oxidation, and aggregation,

which can affect its biological activity. Careful consideration of solvent choice, pH, and storage

conditions is crucial for obtaining reliable and reproducible experimental results.
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Q3: How should I store lyophilized Substance P (2-11) and its solutions?

Lyophilized Powder: Store the lyophilized peptide at -20°C or -80°C for long-term stability.

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

moisture condensation.

Stock Solutions: Once reconstituted, it is recommended to prepare single-use aliquots and

store them at -20°C or -80°C to minimize freeze-thaw cycles. For short-term storage (a few

days), solutions can be kept at 4°C.
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Problem Possible Cause Recommended Solution

Difficulty dissolving the

lyophilized powder.

The peptide may have poor

solubility in the initial solvent.

Start by attempting to dissolve

the peptide in sterile, distilled

water. If solubility is limited, a

small amount of an organic

solvent like dimethyl sulfoxide

(DMSO) can be used to first

create a concentrated stock

solution, which can then be

diluted into your aqueous

experimental buffer. For basic

peptides, adding a small

amount of a dilute acid (e.g.,

0.1 M acetic acid) can aid

dissolution.

Precipitation of the peptide

upon dilution in buffer or

media.

The pH or salt concentration of

the final solution may be

unfavorable. Peptides can also

aggregate at certain

concentrations.

Ensure the final pH of your

solution is within a neutral

range (pH 7.0-7.4), as

Substance P and its analogs

can be less stable at acidic or

basic pH. Avoid high salt

concentrations which can

cause the peptide to "salt out".

When diluting a DMSO stock

solution, add it to the aqueous

buffer slowly while vortexing to

prevent precipitation.

Loss of biological activity over

time.

The peptide may be degrading

due to oxidation of the

methionine residue or

enzymatic activity.

Due to the presence of a

methionine residue, Substance

P is susceptible to oxidation.

To mitigate this, use oxygen-

free water or buffers for

reconstitution. The addition of

a carrier protein like bovine

serum albumin (BSA) at 0.1%

to 1% can help stabilize the
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peptide in solution. If working

with biological samples that

may contain proteases, the

addition of protease inhibitors

is recommended.

Inconsistent experimental

results.

This can be due to a variety of

factors including inaccurate

peptide concentration,

degradation, or improper

handling.

Always use high-purity peptide

and solvents. Prepare fresh

solutions for each experiment

whenever possible. Ensure

accurate pipetting and

thorough mixing when

preparing dilutions. Minimize

the number of freeze-thaw

cycles for stock solutions.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Substance P
(2-11)
This protocol describes the preparation of a stock solution of Substance P (2-11) for use in in

vitro biological assays.

Materials:

Lyophilized Substance P (2-11)

Sterile, distilled water or Dimethyl sulfoxide (DMSO)

Sterile, low-protein-binding polypropylene tubes

Vortex mixer

Calibrated micropipettes

Procedure:
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Allow the vial of lyophilized Substance P (2-11) to warm to room temperature in a

desiccator.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Based on the desired final concentration and the information provided by the supplier,

calculate the required volume of solvent.

For aqueous solutions: Carefully add the calculated volume of sterile, distilled water to the

vial.

For DMSO stock solutions: Add a small, precise volume of high-purity DMSO to the vial to

create a concentrated stock solution (e.g., 10 mM).

Gently vortex the vial until the peptide is completely dissolved. Visually inspect the solution to

ensure there are no particulates.

Aliquot the stock solution into sterile, low-protein-binding polypropylene tubes for single-use

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

Reconstituted Substance P (2-11) stock solution

Appropriate cell culture medium or buffer (e.g., PBS, HBSS)

Procedure:

Thaw a single aliquot of the Substance P (2-11) stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your assay.
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Just before the experiment, dilute the stock solution into the pre-warmed cell culture medium

or buffer.

To avoid precipitation when diluting a DMSO stock, add the stock solution dropwise to the

medium while gently vortexing.

Mix the working solution thoroughly before adding it to the cells.

Data Presentation
Table 1: Solubility of Substance P and its Analogs in Common Solvents

Compound Solvent Reported Solubility Reference

Substance P Water 10 mg/mL

Substance P Water 0.80 mg/mL

Substance P DMSO 100 mg/mL (74.2 mM)

[Sar9,Met(O2)11]-

Substance P
Water Soluble to 1 mg/ml

Note: Specific quantitative solubility data for Substance P (2-11) is not readily available in the

searched literature. The solubility is expected to be similar to Substance P, but should be

determined empirically.
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Caption: Signaling pathway of Substance P (2-11) via the NK1 receptor.
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Caption: General experimental workflow for using Substance P (2-11).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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